Cas no 3058-82-0 (Ethenesulfonic acid,4-chlorophenyl ester)
3058-82-0 structure
Product Name:Ethenesulfonic acid,4-chlorophenyl ester
CAS No:3058-82-0
MF:C8H7ClO3S
MW:218.657380342484
CID:316370
PubChem ID:137810
Update Time:2025-04-19
Ethenesulfonic acid,4-chlorophenyl ester Chemical and Physical Properties
Names and Identifiers
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- Ethenesulfonic acid,4-chlorophenyl ester
- Ethenesulfonic acid, p-chlorophenyl ester
- (4-chlorophenyl) ethenesulfonate
- SCHEMBL11521115
- AKOS001583402
- 4-CHLOROPHENYL ETHENE-1-SULFONATE
- DTXSID20184659
- 3058-82-0
-
- Inchi: 1S/C8H7ClO3S/c1-2-13(10,11)12-8-5-3-7(9)4-6-8/h2-6H,1H2
- InChI Key: IBSQGRPUEMBWMQ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)OS(C=C)(=O)=O
Computed Properties
- Exact Mass: 217.98051
- Monoisotopic Mass: 217.9804429g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- PSA: 43.37
Ethenesulfonic acid,4-chlorophenyl ester Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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